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Compound of Interest

Compound Name: Formanilide

Cat. No.: B094145 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

formanilide. The information is presented in a question-and-answer format to directly address

specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with formanilide?

A1: Formanilide is harmful if swallowed[1]. While extensive toxicological properties have not

been thoroughly investigated, it is important to handle it with care[1]. Exposure may cause

symptoms such as cyanosis, headache, dizziness, confusion, decreased blood pressure,

convulsions, and coma[2]. It is also important to avoid breathing dust and contact with skin and

eyes[1].

Q2: What are the appropriate storage conditions for formanilide?

A2: Formanilide should be stored in a cool, dry, and well-ventilated place[1]. The container

should be kept tightly closed[1]. For long-term storage, it is recommended to keep it sealed in a

dry environment at refrigerated temperatures, specifically between 2-8°C[3].

Q3: Is formanilide combustible?

A3: Yes, formanilide is probably combustible[2]. It has a flash point of >230°F (>112°C)[4].
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Q4: What materials are incompatible with formanilide?

A4: Formanilide is incompatible with strong oxidizing agents[1][3]. Contact with these

substances should be avoided to prevent hazardous reactions.

Troubleshooting Guide
Q1: I have accidentally spilled a small amount of solid formanilide in the laboratory. What

should I do?

A1: For a small spill, you should first ensure the area is well-ventilated. Then, sweep up the

solid material and place it into a suitable, closed container for disposal[1]. Avoid creating dust.

After the solid has been removed, the area should be cleaned. For detailed steps, refer to the

"Experimental Protocol: Formanilide Spill Cleanup."

Q2: What type of personal protective equipment (PPE) should I wear when handling

formanilide?

A2: When handling formanilide, it is recommended to wear appropriate personal protective

equipment. This includes chemical safety goggles or glasses, gloves (nitrile rubber is a suitable

option), and a lab coat[1][4]. If there is a risk of dust formation, a NIOSH-approved N95 (US) or

type P1 (EN 143) dust mask should be used[1].

Q3: I am unsure about the appropriate disposal method for formanilide waste. What is the

correct procedure?

A3: Formanilide waste should be disposed of as a chemical hazardous waste. Do not dispose

of it down the drain or in regular trash. Offer surplus and non-recyclable solutions to a licensed

disposal company[1]. All waste containers should be clearly labeled.

Q4: What should I do in case of accidental skin or eye contact with formanilide?

A4: In case of skin contact, wash off with soap and plenty of water[1]. If formanilide comes into

contact with the eyes, flush them with water as a precaution[1]. In case of any persistent

irritation, seek medical attention.
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Property Value Source

Physical State Solid, crystalline powder [2][4]

Appearance White to pale grayish-beige [3]

Melting Point 46-48 °C [3]

Boiling Point 166 °C at 14 mm Hg [3]

Flash Point >230 °F (>112 °C) [4]

Water Solubility 25.4 g/L at 20°C [3]

Storage Temperature 2-8°C (refrigerated) [3]

Incompatible Materials Strong oxidizing agents [1][3]

Hazard Statements Harmful if swallowed [1]

Note: There are no established OSHA PEL (Permissible Exposure Limit) or ACGIH TLV

(Threshold Limit Value) specifically for formanilide.

Experimental Protocols
Experimental Protocol: Formanilide Spill Cleanup
Objective: To safely clean up a small spill of solid formanilide in a laboratory setting.

Materials:

Personal Protective Equipment (PPE): lab coat, safety goggles, nitrile gloves, dust mask (if

necessary)

Broom and dustpan or other suitable tools for sweeping

Sealable container for hazardous waste

Soap and water

Paper towels
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Procedure:

Assess the Spill: Determine the extent of the spill. This protocol is for small, manageable

spills.

Ensure Ventilation: Work in a well-ventilated area to minimize inhalation of any dust.

Don PPE: Put on a lab coat, safety goggles, and nitrile gloves. If there is a risk of airborne

dust, wear a dust mask.

Contain the Spill: If necessary, create a dike around the spill to prevent it from spreading.

Clean the Spill: Carefully sweep the solid formanilide into a dustpan[1]. Avoid aggressive

sweeping that could generate dust.

Transfer to Waste Container: Transfer the collected formanilide into a clearly labeled,

sealable hazardous waste container.

Decontaminate the Area: Clean the spill area with soap and water, then wipe dry with paper

towels.

Dispose of Waste: Dispose of the contaminated paper towels and any other cleaning

materials in the designated hazardous waste container.

Remove PPE: Remove gloves and other PPE, and wash hands thoroughly with soap and

water.

Experimental Protocol: Proper Disposal of Formanilide
Waste
Objective: To ensure the safe and compliant disposal of formanilide waste.

Materials:

Designated hazardous waste container (sealable and properly labeled)

Personal Protective Equipment (PPE) as required for handling formanilide
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Procedure:

Waste Segregation: Collect all formanilide waste, including unused product and

contaminated materials (e.g., gloves, paper towels from spill cleanup), in a designated

hazardous waste container.

Labeling: Ensure the waste container is clearly and accurately labeled with "Hazardous

Waste" and the chemical name "Formanilide".

Storage of Waste: Store the waste container in a designated, secure area away from

incompatible materials, following the same storage condition guidelines as for the pure

chemical (cool, dry, well-ventilated).

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of

the formanilide waste[1].

Documentation: Maintain any required documentation for hazardous waste disposal as per

your institution's and local regulations.
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Formanilide Spill Occurs
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Caption: Workflow for cleaning up a formanilide spill.
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Handling Formanilide?

Wear Standard PPE:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Assess Risk of Dust or Aerosol Generation

Add Respiratory Protection:
- N95 Dust Mask or equivalent

Yes

Standard PPE is Sufficient

No

Proceed with Experiment Safely
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Page loading... [wap.guidechem.com]

3. FORMANILIDE CAS#: 103-70-8 [m.chemicalbook.com]

4. fishersci.com [fishersci.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b094145?utm_src=pdf-body-img
https://www.benchchem.com/product/b094145?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/formanilide.pdf
https://wap.guidechem.com/encyclopedia/formanilide-dic1798.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8329305_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA12472&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Support Center: Safe Handling and Storage
of Formanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094145#safe-handling-and-storage-of-formanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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